Cas no 51016-80-9 (Sulfuric acid,molybdenum salt (9CI))

• Product Name: Sulfuric acid,molybdenum salt (9CI)
• CAS No: 51016-80-9
• MF: MoO₁₂S₃
• MW: 384.127799987793
• CID: 384493
• PubChem ID: 23513550
• Update Time: 2025-06-09

Sulfuric acid,molybdenum salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid,molybdenum salt (9CI)
• molybdenum,trisulfate
• CCRIS 4392
• 51016-80-9
• molybdenum;trisulfate
• Molybdenumsulfate
• Molybdenum sulfate

• Inchi： 1S/Mo.3H2O4S/c;3*1-5(2,3)4/h;3*(H2,1,2,3,4)/p-6
• InChI Key： YCTXNKQQQBSTFO-UHFFFAOYSA-H
• SMILES： [Mo].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-]

Computed Properties

• Exact Mass: 283.8102
• Monoisotopic Mass: 385.761
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 266A^2

Experimental Properties

• Boiling Point: 330°Cat760mmHg
• Flash Point: °C
• PSA: 160.52
• LogP: -0.77160

Additional information on Sulfuric acid,molybdenum salt (9CI)

Recent Advances in the Study of Sulfuric Acid, Molybdenum Salt (9CI) (CAS: 51016-80-9) in Chemical Biology and Pharmaceutical Applications

The compound Sulfuric acid, molybdenum salt (9CI) (CAS: 51016-80-9) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, properties, and potential therapeutic applications. The information presented here is based on a comprehensive review of recent academic literature, industry reports, and technical documents.

Recent studies have highlighted the unique catalytic properties of Sulfuric acid, molybdenum salt (9CI), particularly in oxidation-reduction reactions. These properties make it a valuable reagent in organic synthesis and industrial processes. For instance, researchers have successfully utilized this compound as a catalyst in the synthesis of complex organic molecules, demonstrating its efficiency and selectivity. The compound's ability to facilitate these reactions under mild conditions has been a key area of investigation, with promising results reported in peer-reviewed journals.

In the pharmaceutical sector, Sulfuric acid, molybdenum salt (9CI) has shown potential as an active ingredient in drug formulations. Preliminary studies suggest that it may exhibit antimicrobial and anti-inflammatory properties, although further research is needed to confirm these effects and elucidate the underlying mechanisms. The compound's stability and low toxicity profile make it an attractive candidate for drug development, particularly in the design of novel therapeutic agents targeting infectious diseases and chronic inflammatory conditions.

Another area of interest is the role of Sulfuric acid, molybdenum salt (9CI) in nanotechnology and materials science. Researchers have explored its use in the fabrication of molybdenum-based nanomaterials, which have applications in catalysis, energy storage, and biomedical imaging. The compound's ability to form stable complexes with other metals and organic ligands has opened new avenues for the development of advanced materials with tailored properties.

Despite these advancements, challenges remain in the large-scale production and application of Sulfuric acid, molybdenum salt (9CI). Issues such as cost-effectiveness, environmental impact, and scalability need to be addressed to fully realize its potential. Ongoing research is focused on optimizing synthesis protocols and exploring greener alternatives to traditional methods. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to more sustainable and efficient processes.

In conclusion, Sulfuric acid, molybdenum salt (9CI) (CAS: 51016-80-9) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique properties and versatility make it a valuable tool for scientists and engineers working in these fields. Future studies should aim to further explore its therapeutic potential, optimize its synthesis, and address the challenges associated with its large-scale use. This research brief serves as a foundation for further investigation and discussion among professionals in the chemical and pharmaceutical industries.